Cas no 89612-15-7 (1,2,4-Oxadiazole, 3-(4-methoxy-2,6-dimethylphenyl)-5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-methoxy-2,6-dimethylphenyl)-5-methyl-
• CAS No: 89612-15-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 594794
• PubChem ID: 13237457
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-methoxy-2,6-dimethylphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-methoxy-2,6-dimethylphenyl)-5-methyl-
• 3-(4-methoxy-2,6-dimethylphenyl)-5-methyl-1,2,4-oxadiazole
• DTXSID70530965
• 89612-15-7

• Inchi： 1S/C12H14N2O2/c1-7-5-10(15-4)6-8(2)11(7)12-13-9(3)16-14-12/h5-6H,1-4H3
• InChI Key： UIQDSNDAESZWRY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C2=NOC(C)=N2)=C(C)C=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.2Ų